Cas no 1856310-87-6 (N-(1,1-dioxo-1λ?-thietan-3-yl)ethane-1-sulfonamide)

• Product Name: N-(1,1-dioxo-1λ?-thietan-3-yl)ethane-1-sulfonamide
• CAS No: 1856310-87-6
• MF: C₅H₁₁NO₄S₂
• MW: 213.275139093399
• CID: 5307032
• Update Time: 2026-03-10

N-(1,1-dioxo-1λ?-thietan-3-yl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxidothietan-3-yl)ethanesulfonamide
• N-(1,1-dioxo-1λ?-thietan-3-yl)ethane-1-sulfonamide

• Inchi： 1S/C5H13NO4S2/c1-2-12(9,10)6-5-3-11(7,8)4-5/h5-8H,2-4H2,1H3/p-2
• InChI Key： OMXAIKDYGZDUDP-UHFFFAOYSA-L
• SMILES： C(S(NC1CS([O-])([O-])C1)(=O)=O)C

Additional information on N-(1,1-dioxo-1λ?-thietan-3-yl)ethane-1-sulfonamide

Recent Advances in the Study of N-(1,1-dioxo-1λ?-thietan-3-yl)ethane-1-sulfonamide (CAS: 1856310-87-6)

N-(1,1-dioxo-1λ?-thietan-3-yl)ethane-1-sulfonamide (CAS: 1856310-87-6) is a sulfonamide derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thietane ring and sulfonamide moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and as a scaffold for drug development. Recent studies have explored its synthesis, physicochemical properties, and biological activities, providing valuable insights into its mechanism of action and potential clinical applications.

The synthesis of N-(1,1-dioxo-1λ?-thietan-3-yl)ethane-1-sulfonamide involves a multi-step process that includes the formation of the thietane ring followed by sulfonylation. Researchers have optimized the synthetic route to improve yield and purity, making it more accessible for further pharmacological studies. The compound's stability under physiological conditions and its solubility profile have also been investigated, revealing favorable characteristics for drug delivery and bioavailability.

In terms of biological activity, N-(1,1-dioxo-1λ?-thietan-3-yl)ethane-1-sulfonamide has demonstrated inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, recent in vitro studies have shown that this compound effectively targets cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Furthermore, molecular docking studies have provided insights into the binding interactions between N-(1,1-dioxo-1λ?-thietan-3-yl)ethane-1-sulfonamide and its target enzymes. These studies highlight the importance of the sulfonamide group and the thietane ring in forming stable interactions with the active sites of target proteins. Such structural insights are crucial for the rational design of derivatives with enhanced potency and selectivity.

Recent preclinical evaluations have also explored the compound's pharmacokinetics and toxicity profile. Preliminary data indicate that N-(1,1-dioxo-1λ?-thietan-3-yl)ethane-1-sulfonamide exhibits a favorable safety profile with minimal off-target effects, making it a promising candidate for further development. However, additional studies are needed to fully assess its therapeutic potential and optimize its pharmacological properties.

In conclusion, N-(1,1-dioxo-1λ?-thietan-3-yl)ethane-1-sulfonamide (CAS: 1856310-87-6) represents a novel and versatile scaffold in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable subject for ongoing research. Future studies should focus on expanding its therapeutic applications, optimizing its synthetic routes, and conducting comprehensive in vivo evaluations to translate these findings into clinical benefits.